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Compound of Interest

Compound Name: Isobutyraldehyde-D7

cat. No.: 812383282

Technical Safety Guide: Isobutyraldehyde-D7

Disclaimer: This document provides a technical safety overview for Isobutyraldehyde-D7.
Specific Safety Data Sheets (SDS) for the deuterated form were not located. The following
information is compiled from SDS and other technical resources for Isobutyraldehyde. The
safety and handling precautions are expected to be largely applicable to the deuterated
analogue due to their chemical similarities. However, users should consult the supplier-specific
SDS for Isobutyraldehyde-D7 for definitive guidance.

Chemical and Physical Properties

This section summarizes the key physical and chemical properties of Isobutyraldehyde. This
data is crucial for researchers and drug development professionals in designing experiments
and understanding its behavior under various conditions.
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Property

Value

Molecular Formula

C4H80

Molecular Weight 72.11 g/mol [1][2][3]
Colorless, clear liquid with a pungent odor[1][3]
Appearance
[4]
Boiling Point 63 °C (145 °F; 336 K)[4]
Melting Point -65 °C (-85 °F; 208 K)[4][5]
Density 0.79 g/cm3[4][5]
Flash Point -24 °C (-11.2 °F) - closed cup[2]

Vapor Pressure

88 hPa at 4.4 °C

Vapor Density

2.49 (Air = 1.0)[2]

Solubility in Water

Moderately soluble

log Pow 0.77 (25 °C)[5]
Autoignition Temperature Not available
Refractive Index (nD) 1.374[4]

Toxicological Information

Understanding the toxicological profile of Isobutyraldehyde is critical for risk assessment and

ensuring personnel safety. The following table summarizes acute toxicity data. The chemical,

physical, and toxicological properties have not been thoroughly investigated[2][5].

Route of Exposure Species Value

Oral LD50 Rat 3730 mg/kg]6]
Dermal LD50 Rabbit 5630 mg/kg|[6]
Inhalation LC50 Rat > 23.6 mg/L (4 h)[6]
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Health Effects:
e Eye Irritation: Causes serious eye irritation[5][7][8].

o Skin Contact: May cause smarting and reddening of the skin if allowed to remain on
clothing[1]. It is not classified as a skin irritant[7].

 Inhalation: Vapors can cause moderate irritation to the eyes, nose, and throat[1]. High vapor
concentrations may lead to symptoms like headache, dizziness, tiredness, nausea, and
vomiting[6].

e Ingestion: Harmful if swallowed[1][7].

o Chronic Effects: Animal experiments have shown mutagenic and teratogenic effects[6]. It is
not classified as a carcinogen[6].

Fire and Explosion Hazard Data

Isobutyraldehyde is a highly flammable liquid and vapor[5][7][8]. Vapors are heavier than air
and may travel to a source of ignition and flash back[1][6].

Hazard Value

Flammability Highly flammable liquid and vapor[5][7][8]
Lower Explosion Limit (LEL) 1.6 % (V)[2]

Upper Explosion Limit (UEL) 11.0 % (V)[2]

Hazardous Combustion Products Carbon oxides (CO, CO2)[5][6]

o _ Dry chemical, foam, or carbon dioxide. Water
Extinguishing Media ) )
may be ineffective[1].

Safe Handling and Emergency Protocols
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or a face shield[2].
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» Skin Protection: Wear appropriate protective gloves (e.g., butyl-rubber) and flame-retardant
antistatic protective clothing[2][5].

o Respiratory Protection: Use only with adequate ventilation. In case of insufficient ventilation,
wear a suitable respirator[3].

Handling and Storage

e Handling: Use in a well-ventilated area. Keep away from heat, sparks, open flames, and
other ignition sources[7][9]. Take precautionary measures against static discharge[5][7]. Use
non-sparking tools[5][7].

o Storage: Store in a cool, dry, and well-ventilated place[5][9]. Keep the container tightly
closed[5][7]. It is air-sensitive and should be stored under an inert gas[2][5].

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen[1]. Seek medical
attention if symptoms persist[6].

o Skin Contact: Remove contaminated clothing. Wash the affected area with plenty of soap
and water[1][7].

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing[5][9]. If eye irritation persists, get medical
advice/attention[5][7].

 Ingestion: Do NOT induce vomiting[6]. Rinse mouth with water[7]. Call a poison center or
doctor if you feel unwell[6][9].

Accidental Release Measures

o Spill Cleanup: Shut off all ignition sources[8]. Evacuate the area[9]. Use a non-sparking tool
to collect the material. Absorb the spill with inert material (e.g., sand, earth) and place it in a
suitable container for disposal[6].

o Environmental Precautions: Prevent the product from entering drains, surface water, or
ground water[5][7].
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Experimental Workflows and Biological Pathways

The following diagrams illustrate a general workflow for handling hazardous chemicals and a
simplified metabolic pathway relevant to aldehydes.

Caption: Figure 1: A generalized workflow for the safe handling of a flammable and hazardous
liquid chemical like Isobutyraldehyde in a laboratory setting.

Caption: Figure 2: A simplified diagram illustrating the potential metabolic fate of
Isobutyraldehyde through oxidation and reduction pathways in a biological system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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